An In-Depth Technical Guide to the Chemical Properties of Efavirenz Amino Alcohol Methyl Carbamate
An In-Depth Technical Guide to the Chemical Properties of Efavirenz Amino Alcohol Methyl Carbamate
This guide provides a comprehensive technical overview of the chemical properties of (S)-Methyl 4-chloro-2-(4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenylcarbamate, a known impurity of the antiretroviral drug Efavirenz. This document is intended for researchers, scientists, and drug development professionals engaged in the analysis, control, and understanding of Efavirenz and its related substances.
Introduction and Strategic Importance
Efavirenz is a cornerstone of highly active antiretroviral therapy (HAART) for the treatment of HIV-1 infection.[1] As with any pharmaceutical active ingredient, the identification and control of impurities are critical to ensure the safety and efficacy of the final drug product.[2] Efavirenz amino alcohol methyl carbamate, designated as Efavirenz Impurity H by some pharmacopeias, is a process-related impurity or degradation product that requires careful monitoring.[3][4] Understanding its chemical properties is not merely a regulatory formality but a scientific necessity to ensure the quality of Efavirenz-containing medicines.
This guide provides a detailed examination of the chemical characteristics of this specific impurity, offering insights into its synthesis for use as a reference standard, its physicochemical properties, and the analytical methodologies required for its accurate quantification.
Chemical Identity and Structure
The fundamental identity of a molecule is rooted in its structure. Efavirenz amino alcohol methyl carbamate is a carbamate derivative of the amino alcohol precursor of Efavirenz.
Systematic Name: (S)-Methyl 4-chloro-2-(4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenylcarbamate[5]
CAS Number: 211563-40-5[6]
Molecular Formula: C₁₅H₁₃ClF₃NO₃[5]
Molecular Weight: 347.72 g/mol [3]
The structure retains the chiral center of the parent Efavirenz molecule, with the core difference being the open-ring structure and the presence of a methyl carbamate group on the aniline nitrogen.
Caption: Chemical structure of the title compound.
Synthesis Pathway and Formation Logic
As a process-related impurity, Efavirenz amino alcohol methyl carbamate can arise from an incomplete cyclization of the amino alcohol precursor during the synthesis of Efavirenz, particularly if a methylating agent is present or if there is a reaction with a methyl carbamate-containing reagent. For its use as a reference standard, a targeted synthesis is necessary.
A plausible synthetic route involves the reaction of the key intermediate, (S)-2-(2-amino-5-chlorophenyl)-4-cyclopropyl-1,1,1-trifluoro-3-butyn-2-ol, with methyl chloroformate in the presence of a non-nucleophilic base.
Caption: Proposed synthetic pathway for the reference standard.
Experimental Protocol: Synthesis of the Reference Standard
-
Dissolution: Dissolve (S)-2-(2-amino-5-chlorophenyl)-4-cyclopropyl-1,1,1-trifluoro-3-butyn-2-ol in a suitable aprotic solvent (e.g., tetrahydrofuran).
-
Cooling: Cool the solution to 0-5 °C in an ice bath.
-
Base Addition: Add a non-nucleophilic base, such as pyridine, dropwise while maintaining the temperature.
-
Reagent Addition: Slowly add methyl chloroformate to the reaction mixture.
-
Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.
-
Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
-
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
Physicochemical Properties
The physicochemical properties of an impurity are critical for developing appropriate analytical methods and for understanding its potential behavior in a drug formulation.
| Property | Value | Source |
| Molecular Weight | 347.72 g/mol | [3] |
| XLogP3 | 4.1 | [5] |
| Hydrogen Bond Donors | 2 | [5] |
| Hydrogen Bond Acceptors | 4 | [5] |
| Solubility | Soluble in Methanol-DMSO mixtures. | [3] |
| Storage Temperature | 2-8 °C | [3] |
Note: A comprehensive experimental determination of properties such as melting point, pKa, and solubility in a range of pharmaceutically relevant solvents would require the analysis of the pure reference standard.
Spectroscopic and Analytical Characterization
The definitive identification and quantification of Efavirenz amino alcohol methyl carbamate rely on a combination of spectroscopic and chromatographic techniques. A commercially available reference standard is essential for these analyses.[7][8] The Certificate of Analysis (COA) accompanying such a standard will provide the definitive spectra and chromatographic data.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are indispensable for the structural elucidation of the impurity.
-
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the cyclopropyl protons, the methyl group of the carbamate, and the hydroxyl proton. The specific chemical shifts and coupling constants would be provided in the COA of the reference standard.
-
¹³C NMR: The carbon NMR spectrum will confirm the presence of the carbonyl carbon of the carbamate, the aromatic carbons, the carbons of the cyclopropyl ring, the trifluoromethyl carbon, and the methyl carbon.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.
-
Expected Molecular Ion: [M+H]⁺ at m/z 348.06 or [M-H]⁻ at m/z 346.05.
-
Fragmentation Pattern: Key fragmentation pathways would likely involve the loss of the methyl carbamate group, the trifluoromethyl group, and cleavage of the side chain. Detailed fragmentation analysis would be available with the mass spectrum from the reference standard's COA.
Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.
-
N-H Stretch: Around 3300 cm⁻¹
-
O-H Stretch: A broad band around 3400 cm⁻¹
-
C=O Stretch (Carbamate): Around 1700-1730 cm⁻¹
-
C-F Stretch: Strong absorptions in the region of 1100-1300 cm⁻¹
High-Performance Liquid Chromatography (HPLC)
A validated, stability-indicating HPLC method is the primary tool for the quantification of this impurity in Efavirenz drug substance and product.[2]
Experimental Protocol: HPLC Method for Impurity Profiling
This protocol is a general guideline and should be fully validated according to ICH guidelines.
-
Instrumentation: A standard HPLC system with a UV detector.
-
Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice for Efavirenz and its impurities.[2]
-
Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is likely to provide the necessary resolution.
-
Flow Rate: Typically 1.0 mL/min.
-
Column Temperature: Maintained at a constant temperature, for example, 30 °C.
-
Detection Wavelength: UV detection at a wavelength where both Efavirenz and the impurity have significant absorbance, likely around 247 nm.
-
Sample Preparation: Dissolve a known amount of the Efavirenz sample in a suitable diluent (e.g., mobile phase) to a target concentration.
-
Standard Preparation: Prepare a stock solution of the Efavirenz amino alcohol methyl carbamate reference standard and dilute to a known concentration for quantification.
-
Analysis: Inject the sample and standard solutions into the HPLC system and integrate the peak areas.
-
Quantification: Calculate the amount of the impurity in the sample by comparing its peak area to that of the reference standard.
Caption: A typical workflow for HPLC analysis.
Stability Considerations
Understanding the stability of Efavirenz amino alcohol methyl carbamate is crucial for accurate analytical testing and for predicting its formation under various storage conditions. A forced degradation study of the reference standard should be performed to evaluate its stability under stress conditions (acidic, basic, oxidative, thermal, and photolytic). This information is vital for developing a stability-indicating analytical method.
Pharmacological and Toxicological Profile
Conclusion
Efavirenz amino alcohol methyl carbamate is a critical impurity to monitor in the production of Efavirenz. This guide has outlined its key chemical properties, a plausible synthetic route for its preparation as a reference standard, and the analytical methodologies required for its characterization and quantification. The use of a certified reference standard is paramount for the accurate control of this impurity, ensuring the quality, safety, and efficacy of Efavirenz-based therapies. Further research into the specific toxicological profile of this compound is warranted to fully understand its potential impact.
References
-
Allmpus Laboratories Pvt. Ltd. EFAVIRENZ IP IMPURITY H / EFAVIRENZ AMINO ALCOHOL METHYL CARBAMATE (USP). [Link]
-
PubChem. Efavirenz. [Link]
- Google Patents. Synthetic methods for preparation of 4-(2-chloro-4-methoxy-5-methylphenyl)-n-[(1S)-2-cyclopropyl-1-(3-fluoro-4-methylphenyl)ethyl]-5-methyl-n-prop-2-ynyl-1,3-thiazol-2-amine.
- Google Patents. Process for the preparation of (s)-4-[(3-chloro-4-methoxybenzyl)amino]-2-[2-(hydroxymethyl)-1-pyrrolidinyl]-n-(2-pyrimidinylmethyl)-5-pyrimidine carboxamide.
-
Beloborodov, V. L., et al. "Development of methods characterization and identification of efavirenz in the mixtures and compositions with excipients by the method of FTIR-spectroscopy." Problems of Biological, Medical and Pharmaceutical Chemistry 22.10 (2019): 38-43. [Link]
-
PubChem. Efavirenz. [Link]
-
Pharmaffiliates. Efavirenz-impurities. [Link]
-
Journal of Molecular Science. Hyphenated techniques in impurity profiling of Efavirenz. [Link]
-
PubChem. Efavirenz amino alcohol methyl carbamate. [Link]
-
Journal of Organic and Pharmaceutical Chemistry. Development and validation of HPLC/UV-procedures of efavirenz determination in biological fluids. [Link]
-
FDA Global Substance Registration System. N-(4-CHLORO-2-(4-CYCLOPROPYL-1,1,1-TRIFLUORO-2-HYDROXYBUT-3-YN-2-YL)PHENYL)-4-METHOXYBENZAMIDE, (S)-. [Link]
-
ResearchGate. Molecular and Crystal Structure of Efavirenz, a Potent and Specific Inhibitor of HIV1 Reverse Transcriptase, and Its Monohydrate. [Link]
-
National Institutes of Health. In vitro Analysis and Quantitative Prediction of Efavirenz Inhibition of Eight Cytochrome P450 (CYP) Enzymes: Major Effects on CYPs 2B6, 2C8, 2C9 and 2C19. [Link]
- Google Patents.
-
Preprints.org. The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. [Link]
-
Allmpus. EFAVIRENZ IP IMPURITY H. [Link]
-
FDA Global Substance Registration System. EFAVIRENZ AMINO ALCOHOL ETHYL CARBAMATE. [Link]
-
ResearchGate. X-ray diffractograms of efavirenz batches A-G.. [Link]
-
ResearchGate. Proposed MS–MS fragmentation schemes for efavirenz (a), 8-hydroxyefavirenz (b), 8,14-dihydroxyefavirenz (c), and ritonavir (d). [Link]
-
RCSB PDB. 1FK9: CRYSTAL STRUCTURE OF HIV-1 REVERSE TRANSCRIPTASE IN COMPLEX WITH DMP-266(EFAVIRENZ). [Link]
-
Stack Exchange. What will "Efavirenz amino alcohol methyl carbamate" look like?. [Link]
- Google Patents. 4-[4-({[4-chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)
-
PubMed Central. The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. [Link]
Sources
- 1. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID 7207 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. jmolecularsci.com [jmolecularsci.com]
- 3. allmpus.com [allmpus.com]
- 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 5. Efavirenz amino alcohol methyl carbamate | C15H13ClF3NO3 | CID 10760089 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Efavirenz Amino Alcohol Methyl Carbamate | CAS.211563-40-5 [chemicea.com]
- 7. store.usp.org [store.usp.org]
- 8. Efavirenz Amino alcohol Methyl Carbamate | CAS No: 211563-40-5 [aquigenbio.com]
- 9. caymanchem.com [caymanchem.com]
